Cas no 306937-00-8 (1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-[(3-methylphenyl)methyl]-)

• Product Name: 1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-[(3-methylphenyl)methyl]-
• CAS No: 306937-00-8
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 300287
• PubChem ID: 2735676
• Update Time: 2025-04-19

1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-[(3-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-[(3-methylphenyl)methyl]-
• 3-(TERT-BUTYL)-1-(3-METHYLBENZYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID
• 5-tert-butyl-2-[(3-methylphenyl)methyl]pyrazole-3-carboxylic acid
• Maybridge1_008709
• FT-0613883
• BRD-K94272380-001-01-5
• SPB 08112
• 3-(TERT-BUTYL)-1-(3-METHYLBENZYL)-1H-PYRAZOLE-5-CARBOXYLICACID
• 3-tert-Butyl-1-[(3-methylphenyl)methyl]-1H-pyrazole-5-carboxylic acid
• 306937-00-8
• 3-tert-Butyl-1-(3-methylbenzyl)-1H-pyrazole-5-carboxylic acid
• DTXSID80370874
• Oprea1_591082
• HMS566D19
• MFCD01571366

• MDL： MFCD01571366
• Inchi： 1S/C16H20N2O2/c1-11-6-5-7-12(8-11)10-18-13(15(19)20)9-14(17-18)16(2,3)4/h5-9H,10H2,1-4H3,(H,19,20)
• InChI Key： GLRZXTWTYLYWEX-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C(C)(C)C)=NN1CC1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 272.1526
• Monoisotopic Mass: 272.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.11
• Melting Point: 132-133
• Boiling Point: 450.4°C at 760 mmHg
• Flash Point: 226.2°C
• Refractive Index: 1.563
• PSA: 55.12

1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-[(3-methylphenyl)methyl]- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：